Isoliensinine
Isoliensinine
Isoliensinine is a member of isoquinolines.
Isoliensinine is a natural product found in Nelumbo nucifera with data available.
Isoliensinine is a natural product found in Nelumbo nucifera with data available.
Brand Name:
Vulcanchem
CAS No.:
6817-41-0
VCID:
VC21209202
InChI:
InChI=1S/C37H42N2O6/c1-38-15-13-26-20-36(44-5)37(22-29(26)30(38)16-23-6-9-27(42-3)10-7-23)45-35-18-24(8-11-32(35)40)17-31-28-21-33(41)34(43-4)19-25(28)12-14-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3/t30-,31-/m1/s1
SMILES:
CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)OC
Molecular Formula:
C37H42N2O6
Molecular Weight:
610.7 g/mol
Isoliensinine
CAS No.: 6817-41-0
Cat. No.: VC21209202
Molecular Formula: C37H42N2O6
Molecular Weight: 610.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoliensinine is a member of isoquinolines. Isoliensinine is a natural product found in Nelumbo nucifera with data available. |
|---|---|
| CAS No. | 6817-41-0 |
| Molecular Formula | C37H42N2O6 |
| Molecular Weight | 610.7 g/mol |
| IUPAC Name | (1R)-1-[[4-hydroxy-3-[[(1R)-6-methoxy-1-[(4-methoxyphenyl)methyl]-2-methyl-3,4-dihydro-1H-isoquinolin-7-yl]oxy]phenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-7-ol |
| Standard InChI | InChI=1S/C37H42N2O6/c1-38-15-13-26-20-36(44-5)37(22-29(26)30(38)16-23-6-9-27(42-3)10-7-23)45-35-18-24(8-11-32(35)40)17-31-28-21-33(41)34(43-4)19-25(28)12-14-39(31)2/h6-11,18-22,30-31,40-41H,12-17H2,1-5H3/t30-,31-/m1/s1 |
| Standard InChI Key | AJPXZTKPPINUKN-FIRIVFDPSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C=C2[C@H]1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)C[C@@H]5C6=CC(=C(C=C6CCN5C)OC)O)O)OC |
| SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C=C2C1CC3=CC=C(C=C3)OC)OC4=C(C=CC(=C4)CC5C6=CC(=C(C=C6CCN5C)OC)O)O)OC |
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